Cas no 101496-03-1 (3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
• CAS No: 101496-03-1
• Molecular Formula: C₁₅H₂₀N₂O
• Molecular Weight: 244.33200
• CID: 139575
• PubChem ID: 58475

3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-butyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
• 1-Phenyl-2,3-dimethyl-4-n-butyl-5-pyrazolon
• 4-butyl-1,5-dimethyl-2-phenylpyrazol-3-one
• 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-butyl-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-Butylantipyrine
• ANTIPYRINE,4-BUTYL
• 101496-03-1
• DTXSID00143966
• ANTIPYRINE, 4-BUTYL-
• BRN 0205142
• 4-24-00-00147 (Beilstein Handbook Reference)

• InChIKey： BNBDCFNLLNBTIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20N2O/c1-4-5-11-14-12(2)16(3)17(15(14)18)13-9-7-6-8-10-13/h6-10H,4-5,11H2,1-3H3
• SMILES： CCCCC1=C(C)N(C)N(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 244.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.157563
• Heavy Atom Count: 18
• Complexity: 342
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6

Experimental Properties

• LogP: 2.82700
• PSA: 26.93000
• Refractive Index: 1.544
• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 132.7°C
• Density: 1.056